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Compound of Interest

Compound Name: Cinnolin-7-amine

Cat. No.: B3045018

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnolin-7-amine, identified by the CAS number 101421-70-9, is a heterocyclic aromatic
amine belonging to the cinnoline class of compounds. The cinnoline scaffold itself is a bicyclic
system composed of a benzene ring fused to a pyridazine ring and is of significant interest in
medicinal chemistry.[1][2][3] Derivatives of cinnoline have been explored for a wide array of
pharmacological activities, including but not limited to, antibacterial, antifungal, anti-
inflammatory, and antitumor properties.[1][3] This technical guide focuses specifically on
Cinnolin-7-amine, providing a summary of its known properties and potential as a building
block in synthetic and medicinal chemistry.

Chemical and Physical Properties

Cinnolin-7-amine is a stable compound under recommended storage conditions. The
fundamental physicochemical data for this compound are summarized in the table below. This
information is critical for its handling, storage, and use in experimental settings.
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Property Value Source(s)
CAS Number 101421-70-9 [4]
Molecular Formula CsH7Ns [4]
Molecular Weight 145.165 g/mol [4]

Purity Typically 295% [4]
Appearance Not specified in literature

SMILES N1=NC=CC2=CC=C(C=C12)N [4]

2-8°C or Room Temperature,
Storage Conditions Inert Atmosphere, Keep in [4115]

Dark Place

Synthesis and Experimental Protocols

Detailed, peer-reviewed synthetic protocols specifically for Cinnolin-7-amine (CAS 101421-70-
9) are not readily available in the public domain. The compound is primarily listed by chemical
suppliers, suggesting its availability as a chemical intermediate for further synthetic
applications.

General Synthetic Considerations for Cinnoline
Derivatives

The synthesis of the broader cinnoline ring system often involves the cyclization of ortho-
substituted benzene derivatives. Common strategies include:

» Richter Cyclization: This classic method involves the diazotization of an ortho-amino-
substituted phenylpropionic acid or a related derivative, followed by intramolecular
cyclization.

» Friedel-Crafts Type Cyclizations: These methods can be employed to form the heterocyclic
ring by intramolecular reaction of a suitably functionalized benzene precursor.
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A hypothetical synthetic workflow for a generic cinnoline derivative is presented below. Note:
This is a generalized representation and not a confirmed protocol for Cinnolin-7-amine.

Caption: Generalized synthetic workflow for the formation of a cinnoline core structure.

Biological Activity and Applications in Drug
Discovery

While the cinnoline scaffold is associated with a broad spectrum of biological activities, specific
studies on the bioactivity of Cinnolin-7-amine are limited in publicly accessible scientific
literature. The therapeutic potential of the cinnoline class of compounds is vast, with derivatives
showing promise in various disease areas.[1][2][3]

The primary role of Cinnolin-7-amine in the current research landscape appears to be that of a
chemical building block. The presence of the reactive amine group at the 7-position provides a
key site for further chemical modification. This allows for the synthesis of a diverse library of
more complex cinnoline derivatives, which can then be screened for various biological
activities.

Below is a conceptual diagram illustrating the role of Cinnolin-7-amine in a drug discovery
workflow.

Caption: Role of Cinnolin-7-amine as a scaffold in a typical drug discovery process.

Conclusion

Cinnolin-7-amine (CAS 101421-70-9) is a commercially available chemical intermediate with
potential for use in the synthesis of novel, biologically active compounds. While direct research
into the biological effects of Cinnolin-7-amine itself is not extensively documented, the broader
cinnoline class of molecules holds significant promise in medicinal chemistry. The presence of
a reactive amine group makes Cinnolin-7-amine a valuable starting material for the generation
of compound libraries for drug discovery screening programs. Further research into the
synthesis and biological evaluation of derivatives of Cinnolin-7-amine may lead to the
discovery of new therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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